![molecular formula C9H7N3 B1603455 6-Methyl-1H-indazole-5-carbonitrile CAS No. 259537-71-8](/img/structure/B1603455.png)
6-Methyl-1H-indazole-5-carbonitrile
Overview
Description
6-Methyl-1H-indazole-5-carbonitrile is a chemical compound with the molecular formula C9H7N3. It is a heterocyclic compound that contains both nitrogen and carbon atoms in its structure. This compound has been the subject of scientific research due to its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis.
Scientific Research Applications
1. Corrosion Inhibition
Pyranopyrazole derivatives, closely related to 6-Methyl-1H-indazole-5-carbonitrile, have been investigated for their effectiveness as corrosion inhibitors for mild steel in acidic solutions. Research has shown that these compounds can significantly increase inhibition efficiency, suggesting potential applications in protecting metals against corrosion (Yadav et al., 2016).
2. Chemical Transformations
Studies have explored the chemical reactivity of compounds similar to this compound under nucleophilic conditions. These investigations have led to the synthesis of a variety of heterocyclic systems, demonstrating the compound's potential in organic synthesis and chemical transformations (Ibrahim & El-Gohary, 2016).
3. Electrochemical Studies and In Silico Investigations
Research involving pyrazolotriazole derivatives, which are structurally similar to this compound, has included electrochemical studies and molecular dynamics simulations. These studies are aimed at understanding the interaction of these compounds with metal surfaces, providing insights into their potential applications in materials science and corrosion inhibition (Guo et al., 2019).
4. Application in Dye Synthesis
Compounds structurally related to this compound have been synthesized and investigated for their potential as green dyes. These studies have included assessments of their optical properties and the effects of various solvents on their absorption spectra, highlighting their potential use in dye chemistry and materials science (Pordel et al., 2014).
5. Bio-Imaging Applications
Benzoxazole-based compounds with structural similarities to this compound have been developed for bio-imaging applications. These compounds have shown excellent penetrability in living cells and have been used for both one- and two-photon cell imaging, suggesting their potential in biological and medical imaging technologies (Liu et al., 2017).
Mechanism of Action
Target of Action
6-Methyl-1H-indazole-5-carbonitrile is a derivative of indazole . Indazole derivatives have been found to bind with high affinity to multiple receptors , which suggests that this compound may also interact with various targets.
Mode of Action
Indazole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that this compound may interact with its targets in a way that modulates these biological processes.
Biochemical Pathways
Given the broad range of biological activities associated with indazole derivatives , it is likely that this compound affects multiple pathways
Result of Action
Given the broad range of biological activities associated with indazole derivatives , it is likely that this compound has diverse effects at the molecular and cellular levels.
properties
IUPAC Name |
6-methyl-1H-indazole-5-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3/c1-6-2-9-8(5-11-12-9)3-7(6)4-10/h2-3,5H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVYPSKBAEHNFHU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C#N)C=NN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10594167 | |
Record name | 6-Methyl-1H-indazole-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10594167 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
259537-71-8 | |
Record name | 6-Methyl-1H-indazole-5-carbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=259537-71-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Methyl-1H-indazole-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10594167 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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